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Compound of Interest

Compound Name: Heneicosane

Cat. No.: B133394 Get Quote

An In-Depth Technical Guide to Heneicosane for Researchers and Drug Development

Professionals

Introduction
Heneicosane is a straight-chain saturated hydrocarbon with the chemical formula C21H44.[1]

[2] As a long-chain alkane, it is a white, waxy solid at room temperature.[2][3] Heneicosane
and its derivatives are of growing interest to the scientific community, particularly in the fields of

pharmacology and drug development, due to their bioactive properties. This technical guide

provides a comprehensive overview of heneicosane, including its chemical identifiers, physical

properties, synthesis protocols, and its emerging applications.

Chemical Identifiers and Synonyms
Accurate identification of chemical compounds is critical in research and development. The

Chemical Abstracts Service (CAS) number for heneicosane is a universally recognized

identifier.
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Identifier Value

CAS Number 629-94-7[1][2][3][4][5]

Molecular Formula C21H44[1][2][4][5]

IUPAC Name Heneicosane[2][4]

Synonyms
n-Heneicosane, Henicosan, ALKANE C21[1][3]

[4][5]

Physicochemical Properties
A summary of the key physicochemical properties of heneicosane is presented below. These

properties are essential for its handling, formulation, and application in various experimental

settings.

Property Value

Molecular Weight 296.57 g/mol [3][5]

Appearance White waxy solid[2][5]

Melting Point 39-41 °C[3][5]

Boiling Point 356.10 °C[2]

Solubility

Insoluble in water[1][5]; Soluble in organic

solvents like hexane, benzene, and

chloroform[1][5]

Density 0.792 g/cm³[5]

Flash Point 113 °C (closed cup)[3]

Vapor Pressure <1 mmHg (at 20 °C)[3][5]
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A common and efficient method for the preparation of n-heneicosane involves a two-step

process.[6] This process is advantageous due to its high yield (>95%) and purity (>99%).[6]

Step 1: Synthesis of 2-Heneicosanone
Reactants and Catalyst: To a 2-liter, two-necked round-bottom flask equipped with a water

condenser, calcium chloride guard tube, and a mechanical stirrer, add 70 g of 2,4-

pentanedione, 650 g of 1-bromooctadecane, 8 g of 18-crown-6 (as a catalyst), 140 g of

anhydrous potassium carbonate, and 600 ml of absolute ethanol.[6]

Reaction Conditions: The mixture is stirred and refluxed at 90°C.[6] The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature. The solid

is filtered off, and the ethanol is removed from the filtrate by distillation. The resulting residue

is then subjected to hydrolysis.

Step 2: Reduction of 2-Heneicosanone to n-Heneicosane
Reduction Reaction: The 2-heneicosanone obtained from Step 1 is reduced using hydrazine

hydrate and potassium hydroxide in diethylene glycol.[6]

Extraction and Purification: The n-heneicosane is separated by extraction with

dichloromethane, followed by evaporation of the solvent.[6]

Final Purification: The crude n-heneicosane is purified by distillation (Boiling Point 129°C at

0.05 mm Hg pressure) followed by recrystallization from acetone.[6] The final product has a

melting point of 41-42°C.[6]
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Synthesis of n-Heneicosane

Step 1: Synthesis of 2-Heneicosanone

Step 2: Reduction

2,4-Pentanedione +
1-Bromooctadecane

Reaction with K2CO3
and 18-crown-6 in Ethanol

2-Heneicosanone

2-Heneicosanone

Intermediate Product

Reduction with Hydrazine Hydrate
and KOH in Diethylene Glycol

n-Heneicosane

Click to download full resolution via product page

Caption: A flowchart illustrating the two-step synthesis of n-heneicosane.

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b133394?utm_src=pdf-body-img
https://www.benchchem.com/product/b133394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heneicosane has been identified as a bioactive compound with several potential therapeutic

applications.

Antimicrobial Activity: Studies have shown that heneicosane exhibits significant

antimicrobial activity against various pathogens. It has demonstrated strong antibacterial

effects against Streptococcus pneumoniae and antifungal activity against Aspergillus

fumigatus.[7] This suggests its potential as a lead compound for the development of new

antimicrobial agents.

Anti-inflammatory and Analgesic Effects: Heneicosane has been reported to possess anti-

inflammatory and antioxidant properties.[7] In animal models, n-alkanes including

heneicosane have shown analgesic effects, possibly through the suppression of

inflammation.[7]

Pheromonal Activity: Heneicosane acts as a pheromone in some insect species, such as

the queen and king termites (Reticulitermes flavipes) and certain mosquitoes of the genus

Aedes.[2] This property can be exploited in pest management strategies.

Natural Occurrence: Heneicosane is a naturally occurring compound found in various

plants, including Periploca laevigata, Carthamus tinctorius (safflower), Rosa damascena, and

Sambucus nigra.[2][4] This natural origin makes it a subject of interest in phytochemistry and

ethnopharmacology.

Toxicology and Safety: In developmental toxicity studies in rats, heneicosane was found to

be neither embryotoxic nor teratogenic at a dose of 1 g/kg.[8] The established no-observed-

adverse-effect level (NOAEL) was greater than 500 mg/kg.[8]

Conclusion
Heneicosane is a long-chain alkane with a growing profile of interesting biological activities.

For researchers and professionals in drug development, it represents a potential source of new

therapeutic agents, particularly in the areas of infectious and inflammatory diseases. Its well-

defined synthesis and favorable preliminary safety data make it an attractive molecule for

further investigation. The information provided in this guide serves as a foundational resource

for those interested in exploring the scientific and therapeutic potential of heneicosane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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